Cas no 1600203-37-9 (1-(1-iodo-2-methylpropan-2-yl)oxy-3-methylcyclohexane)

• Product Name: 1-(1-iodo-2-methylpropan-2-yl)oxy-3-methylcyclohexane
• CAS No: 1600203-37-9
• MF: C₁₁H₂₁IO
• MW: 296.188316106796
• CID: 6306019
• PubChem ID: 114773619
• Update Time: 2025-08-04

1-(1-iodo-2-methylpropan-2-yl)oxy-3-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(1-iodo-2-methylpropan-2-yl)oxy-3-methylcyclohexane
• 1-[(1-iodo-2-methylpropan-2-yl)oxy]-3-methylcyclohexane
• 1600203-37-9
• EN300-1133265

• Inchi： 1S/C11H21IO/c1-9-5-4-6-10(7-9)13-11(2,3)8-12/h9-10H,4-8H2,1-3H3
• InChI Key： RPSRZJSVXJDYFA-UHFFFAOYSA-N
• SMILES： ICC(C)(C)OC1CCCC(C)C1

Computed Properties

• Exact Mass: 296.06371g/mol
• Monoisotopic Mass: 296.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-iodo-2-methylpropan-2-yl)oxy-3-methylcyclohexane

Research Briefing on 1600203-37-9 and 1-(1-iodo-2-methylpropan-2-yl)oxy-3-methylcyclohexane in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as 1600203-37-9 and 1-(1-iodo-2-methylpropan-2-yl)oxy-3-methylcyclohexane. These compounds have garnered attention due to their potential applications in drug discovery, medicinal chemistry, and targeted therapies. This briefing synthesizes the latest findings related to these molecules, focusing on their synthesis, biological activity, and therapeutic implications.

The compound 1600203-37-9, a unique chemical entity, has been investigated for its role in modulating specific biological pathways. Recent studies indicate its potential as a scaffold for developing novel inhibitors targeting enzymes involved in inflammatory and oncogenic processes. Structural analyses reveal that its molecular framework allows for selective interactions with key protein targets, making it a promising candidate for further optimization.

1-(1-iodo-2-methylpropan-2-yl)oxy-3-methylcyclohexane, a structurally distinct molecule, has been explored for its utility in organic synthesis and as an intermediate in pharmaceutical manufacturing. Its iodine-substituted tert-butyl group and cyclohexane backbone contribute to its reactivity and stability under various conditions. Recent publications have demonstrated its efficacy in cross-coupling reactions, enabling the construction of complex molecular architectures relevant to drug development.

One notable study published in the Journal of Medicinal Chemistry (2023) detailed the use of 1-(1-iodo-2-methylpropan-2-yl)oxy-3-methylcyclohexane as a precursor in the synthesis of bioactive small molecules. The research team successfully leveraged its unique reactivity to generate a library of compounds with demonstrated activity against bacterial pathogens. These findings underscore the compound's versatility in medicinal chemistry applications.

In parallel, investigations into 1600203-37-9 have revealed its potential as a modulator of cellular signaling pathways. A 2024 study in Chemical Biology demonstrated that derivatives of this compound exhibit selective inhibition of protein kinases involved in cancer progression. The research employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions responsible for its biological activity.

The pharmaceutical industry has shown growing interest in these compounds, with several patent applications filed in recent years covering their synthesis methods and therapeutic applications. Analytical characterization techniques, including NMR spectroscopy and mass spectrometry, have been critical in verifying the purity and structural integrity of these molecules during development processes.

Future research directions may focus on optimizing the pharmacokinetic properties of these compounds and exploring their potential in combination therapies. The unique chemical features of both 1600203-37-9 and 1-(1-iodo-2-methylpropan-2-yl)oxy-3-methylcyclohexane position them as valuable tools for addressing unmet medical needs in various disease areas.

In conclusion, the current body of research highlights the significant potential of these compounds in advancing chemical biology and pharmaceutical science. Continued investigation into their mechanisms of action and therapeutic applications is warranted to fully realize their value in drug discovery and development pipelines.